Determination of lead in wines by hydride generation atomic absorption spectrometry
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9921700031
Abstract
The optimization of lead hydride generation in aqueous ethanolic media and the influence on its generation of the wine components, both white and red, have been studied. These interferences were overcome by careful control of the parameters affecting hydride generation and the procedure was applied to the determination of Pb in wines. The method is fast, accurate and sensitive and can be used to quantify 24 ppb of Pb in wines.
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